ethyl 2-{[(7-methoxy-2-oxo-2H-chromen-4-yl)methyl]amino}benzoate

• IUPAC Name: ethyl 2-[(7-methoxy-2-oxochromen-4-yl)methylamino]benzoate
• InChI: InChI=1S/C20H19NO5/c1-3-25-20(23)16-6-4-5-7-17(16)21-12-13-10-19(22)26-18-11-14(24-2)8-9-15(13)18/h4-11,21H,3,12H2,1-2H3
• InChI Key: YQTZXJVHRAWKEB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NCC2=CC(=O)OC3=C2C=CC(=C3)OC
• Molecular Formula: C20H19NO5
• Molecular Weight: 353.4 g/mol

Description

This compound is a derivative of coumarin, a class of benzopyrones. Coumarins have been found to exhibit a wide range of biological and pharmacological activities, including anti-inflammatory, antibacterial, antifungal, anticoagulant, antioxidant, and antiviral activities.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a number of new [(4-methyl-2-oxo-2H-chromen-7-yl)amino]methylcoumarins were synthesized through the reaction of 7-amino-4-methylcoumarin with a number of organic halides.

Molecular Structure Analysis

The molecular structure of similar compounds has been determined by X-ray crystallography. The six-membered ring containing an oxygen atom is nearly planar.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds include the reaction of 7-amino-4-methylcoumarin with organic halides.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been characterized by techniques such as 1H-NMR, 13C-NMR, and mass spectrometry.

Scientific Research Applications

Optical Applications

The compound has been used in the preparation of silica xerogels and monoliths by sol-gel technique. . .

Organic-Inorganic Hybrid Materials

. .

Crystal Structure Analysis

. This analysis can provide valuable information about the compound’s properties and potential applications.

Synthesis of Other Compounds

. This suggests that it could have applications in chemical synthesis and drug development.

Antimicrobial Activities

. This suggests potential applications in the development of new antimicrobial agents.

Antioxidant Activities

. This suggests potential applications in the development of new antioxidant agents.

Mechanism of Action

The mechanism of action of coumarin derivatives is diverse and depends on their specific structure. Some coumarin derivatives have been found to inhibit bacterial DNA gyrase.